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Compound of Interest |

N-(2-
Compound Name: Bromobenzyloxycarbonyloxy)succi
nimide

Cat. No.: B139699

\ J

For researchers, scientists, and drug development professionals, ensuring the safe disposal of
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for the proper disposal of N-(2-Bromobenzyloxycarbonyloxy)succinimide, a
compound that may cause an allergic skin reaction.[1][2] Adherence to these procedures is
critical for maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Hazard Information

Before handling N-(2-Bromobenzyloxycarbonyloxy)succinimide, it is crucial to be aware of
its potential hazards. The compound is classified as a hazardous waste and requires disposal
in accordance with local and European Directives on waste and hazardous waste.[1][2]
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Identifier Value

UN Number UN3335[1]

AVIATION REGULATED SOLID, N.O.S. (N-(2-

Proper Shipping Name o
Bromobenzyloxycarbonyloxy)succinimide)[1]

Transport Hazard Class 9[1]

Packing Group 1]

Signal Word Warning[1][2]

Hazard Statements H317 - May cause an allergic skin reaction[1][2]

Experimental Protocol: Disposal Procedure

The following step-by-step protocol outlines the approved procedure for the disposal of N-(2-
Bromobenzyloxycarbonyloxy)succinimide.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment (PPE), including protective gloves, long-
sleeved clothing, and eye/face protection.[1]

« In situations with potential for dust formation, a NIOSH/MSHA or European Standard EN
149:2001 approved respirator is recommended.[1]

2. Containment of Spills:

¢ In the event of a spill, ensure adequate ventilation.[1]
e Avoid dust formation.[1]

o Sweep up the spilled solid material.[1]

3. Waste Collection:

» Place the swept-up material into a suitable, closed container labeled for hazardous chemical
waste.[1][2]
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» Do not release the chemical into the environment.[1][2]

4. Storage Pending Disposal:

» Store the sealed waste container in a designated hazardous waste collection point.[1][2]
o Keep the container refrigerated.[1]

5. Final Disposal:

o Dispose of the hazardous waste through an approved waste disposal plant.[2]

» Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of N-(2-Bromobenzyloxycarbonyloxy)succinimide.
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Caption: Disposal workflow for N-(2-Bromobenzyloxycarbonyloxy)succinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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